Cas no 1219980-55-8 (N-Benzyl-N-methyl-3-pyrrolidinamine Dihydrochloride)

• Product Name: N-Benzyl-N-methyl-3-pyrrolidinamine Dihydrochloride
• CAS No: 1219980-55-8
• MF: C₁₂H₁₉ClN₂
• MW: 226.745661973953
• MDL: MFCD13561599
• CID: 3047401
• PubChem ID: 56831615
• Update Time: 2025-10-31

N-Benzyl-N-methyl-3-pyrrolidinamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-N-methyl-3-pyrrolidinaminedihydrochloride
• N-BENZYL-N-METHYLPYRROLIDIN-3-AMINE DIHYDROCHLORIDE
• N-benzyl-N-methylpyrrolidin-3-amine;dihydrochloride
• N-benzyl-N-methylpyrrolidin-3-aminedihydrochloride
• 1219980-55-8
• n-benzyl-n-methyl-3-pyrrolidinamine dihydrochloride
• AKOS015845451
• N-Benzyl-N-methyl-3-pyrrolidinamine Dihydrochloride

• MDL： MFCD13561599
• Inchi： 1S/C12H18N2.ClH/c1-14(12-7-8-13-9-12)10-11-5-3-2-4-6-11;/h2-6,12-13H,7-10H2,1H3;1H
• InChI Key： UWGANBVBZKEOAJ-UHFFFAOYSA-N
• SMILES： N(C1CNCC1)(C)CC1C=CC=CC=1.Cl

Computed Properties

• Exact Mass: 262.1003540g/mol
• Monoisotopic Mass: 262.1003540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

N-Benzyl-N-methyl-3-pyrrolidinamine Dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-Benzyl-N-methyl-3-pyrrolidinamine Dihydrochloride

N-Benzyl-N-methyl-3-pyrrolidinamine Dihydrochloride: A Comprehensive Overview

N-Benzyl-N-methyl-3-pyrrolidinamine Dihydrochloride, with the CAS number 1219980-55-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound, belonging to the pyrrolidine class, has garnered attention due to its unique structural properties and potential applications in drug development. The N-Benzyl-N-methyl-3-pyrrolidinamine Dihydrochloride molecule exhibits a distinct configuration that makes it a valuable candidate for further exploration in various therapeutic areas.

The chemical structure of N-Benzyl-N-methyl-3-pyrrolidinamine Dihydrochloride consists of a pyrrolidine ring substituted with a benzyl group at the nitrogen position and a methyl group at the 3-position. The presence of these functional groups contributes to its reactivity and interaction with biological targets. The dihydrochloride salt form enhances its solubility, making it more suitable for formulation and administration in pharmaceutical applications.

In recent years, there has been growing interest in exploring the pharmacological properties of N-Benzyl-N-methyl-3-pyrrolidinamine Dihydrochloride. Research has indicated that this compound may possess potential benefits in the treatment of neurological disorders, cardiovascular diseases, and other conditions where modulation of neurotransmitter systems is required. The pyrrolidine core structure is known to be present in several bioactive molecules, suggesting that N-Benzyl-N-methyl-3-pyrrolidinamine Dihydrochloride could interact with specific receptors or enzymes involved in these pathways.

One of the most compelling aspects of N-Benzyl-N-methyl-3-pyrrolidinamine Dihydrochloride is its ability to modulate central nervous system (CNS) activity. Studies have shown that compounds with similar structural features can influence neurotransmitter release and receptor binding, which could lead to therapeutic effects in conditions such as depression, anxiety, and cognitive disorders. The benzyl and methyl substituents on the pyrrolidine ring are particularly important, as they can fine-tune the pharmacokinetic and pharmacodynamic properties of the molecule.

Moreover, the dihydrochloride form of N-Benzyl-N-methyl-3-pyrrolidinamine Dihydrochloride improves its pharmacological profile by increasing its stability and solubility in aqueous solutions. This makes it easier to formulate into various dosage forms, such as tablets, capsules, or injectables, which are commonly used in clinical settings. The enhanced solubility also facilitates better absorption and distribution within the body, potentially leading to more consistent therapeutic effects.

Recent advancements in computational chemistry have allowed researchers to predict the binding affinity and interaction patterns of N-Benzyl-N-methyl-3-pyrrolidinamine Dihydrochloride with biological targets. These virtual screening techniques have identified potential lead compounds that could be further optimized for specific therapeutic applications. By leveraging computational models, scientists can accelerate the drug discovery process and identify novel analogs with improved efficacy and reduced side effects.

The synthesis of N-Benzyl-N-methyl-3-pyrrolidinamine Dihydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the pyrrolidine ring, introduction of the benzyl and methyl groups, and subsequent salt formation with hydrochloric acid. Advances in synthetic methodologies have enabled more efficient and environmentally friendly routes to produce this compound, aligning with global efforts to sustainable chemistry practices.

In conclusion, N-Benzyl-N-methyl-3-pyrrolidinamine Dihydrochloride (CAS no. 1219980-55-8) represents a promising compound in pharmaceutical research with potential applications across multiple therapeutic areas. Its unique structural features, combined with its favorable pharmacokinetic properties, make it an attractive candidate for further development. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a significant role in future medical treatments.